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Compound of Interest

Compound Name:
4-

Hydroxymethylbenzocyclobutene

Cat. No.: B1342611 Get Quote

Disclaimer: This document provides a summary of available safety information and general

handling precautions for 4-Hydroxymethylbenzocyclobutene (CAS No. 53076-11-2). Based

on a comprehensive review of publicly available data, specific quantitative toxicological data,

detailed experimental safety protocols, and established biochemical pathways for this

compound are not readily available. The information presented herein is intended to guide

researchers, scientists, and drug development professionals in implementing safe handling

practices in a laboratory setting. All laboratory work should be conducted in accordance with a

formal risk assessment and under the guidance of established institutional safety protocols.

Chemical Identification and Properties
Identifier Value

Chemical Name 4-Hydroxymethylbenzocyclobutene

Synonyms
bicyclo[4.2.0]octa-1,3,5-trien-3-ylmethanol, 4-

HMBCB

CAS Number 53076-11-2

Molecular Formula C₉H₁₀O

Molecular Weight 134.18 g/mol

Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1342611?utm_src=pdf-interest
https://www.benchchem.com/product/b1342611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


According to available Safety Data Sheets (SDS), 4-Hydroxymethylbenzocyclobutene is

classified as a hazardous substance. The primary hazards are related to skin and eye irritation.

GHS Hazard Pictograms:

Pictogram Signal Word Hazard Statement

alt text Warning

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

Precautionary Statements:

Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

Toxicological Information Summary
A critical gap exists in the publicly available toxicological data for 4-
Hydroxymethylbenzocyclobutene. The Safety Data Sheet from ChemicalBook explicitly
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states "no data available" for acute toxicity (oral, inhalation, and dermal), as well as for most

other toxicological endpoints.

Toxicological Endpoint Data

Acute Toxicity (Oral) No data available

Acute Toxicity (Inhalation) No data available

Acute Toxicity (Dermal) No data available

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Given the lack of specific data, this compound should be handled with the caution appropriate

for a potentially hazardous substance.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to the identified hazards and the absence of comprehensive toxicological data, stringent

adherence to safety protocols is mandatory.

Engineering Controls:
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Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Glove integrity

should be inspected before each use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Full-length

pants and closed-toe shoes are mandatory in the laboratory.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or dusts, a NIOSH-approved respirator with an appropriate cartridge should be

used.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors, mist, or gas. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent the chemical from entering drains or waterways.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., vermiculite,

sand, or earth) and place in a suitable, labeled container for disposal. For larger spills, dike

the area to contain the spill and collect the material for disposal.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.
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Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Chemical waste should be handled by a licensed professional waste disposal

service.

Experimental Workflow and Risk Assessment
The following diagrams illustrate a generalized workflow for handling a potentially hazardous

chemical like 4-Hydroxymethylbenzocyclobutene and a logical flow for chemical risk

assessment.
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General Experimental Workflow

Preparation

Execution

Cleanup and Disposal

Consult SDS and
Conduct Risk Assessment

Assemble All Necessary
Materials and Equipment

Don Appropriate PPE

Perform Experiment in
Chemical Fume Hood

Monitor Experiment for
Any Unexpected Reactions

Quench Reaction and
Work-up as Necessary

Segregate and Label
All Chemical Waste

Decontaminate Glassware
and Work Surfaces

Dispose of Waste Through
Proper Channels

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for handling potentially hazardous chemicals.
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Chemical Risk Assessment Logic

Identify Chemical Hazards
(Consult SDS)

Evaluate Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Assess Severity of Potential Harm

Characterize Risk
(High, Medium, Low)

Determine Likelihood of Exposure

Implement Control Measures

Re-evaluate Risk

Proceed with Experiment?

Yes

Risk is Acceptable

No - Modify Protocol

Risk is Too High
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Caption: Logical flow for conducting a chemical risk assessment.
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To cite this document: BenchChem. [4-Hydroxymethylbenzocyclobutene: A Technical Safety
and Handling Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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